Cas no 1991254-81-9 (1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1991254-81-9
• MF: C₁₁H₂₀N₄O₃
• MW: 256.301502227783
• CID: 5834154
• PubChem ID: 113720166
• Update Time: 2025-05-24

1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-[3-(dimethylamino)propyl]-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1593120
• 1991254-81-9

• Inchi： 1S/C11H20N4O3/c1-14(2)6-4-7-15-9(5-8-18-3)10(11(16)17)12-13-15/h4-8H2,1-3H3,(H,16,17)
• InChI Key： OKUUQUIPKPEQMQ-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(C(=O)O)N=NN1CCCN(C)C

Computed Properties

• Exact Mass: 256.15354051g/mol
• Monoisotopic Mass: 256.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 80.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid

1-3-(Dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 1991254-81-9, known as 1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid, has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This molecule is a derivative of the 1,2,3-triazole class, which is widely recognized for its versatile applications in drug design and material science. The dimethylamino and methoxyethyl substituents contribute to its unique chemical properties, making it a valuable compound for various research and industrial purposes.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its triazole ring structure is known to exhibit significant biological activity, particularly in modulating enzyme functions and receptor interactions. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, leveraging its carboxylic acid group for further functionalization. This has led to promising results in anti-inflammatory and anticancer drug discovery.

In addition to its pharmacological applications, the compound has also been investigated for its role in material science. The dimethylamino group enhances its solubility in organic solvents, making it suitable for use in polymer synthesis and nanotechnology. Recent advancements have demonstrated its potential as a building block for creating stimuli-responsive materials, which can adapt to environmental changes such as temperature or pH levels.

The synthesis of 1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid involves a multi-step process that combines click chemistry with traditional organic synthesis techniques. The use of copper catalysts in the formation of the triazole ring has been optimized to improve yield and purity. This has enabled large-scale production of the compound for both academic and industrial applications.

From an environmental perspective, the compound's biodegradability and eco-friendliness have been assessed in recent studies. Its methoxyethyl substituent contributes to its stability under various environmental conditions, making it a sustainable choice for green chemistry applications. Researchers have also explored its potential as a biosorbent for heavy metal ions, demonstrating its ability to efficiently remove pollutants from aqueous solutions.

In conclusion, 1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No 1991254-81-9) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, material science, and environmental chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing scientific innovation.